Cas no 1805447-64-6 (4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805447-64-6
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4886834
• Update Time: 2025-06-07

4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-6-4(8(11)12)1-3(2-5(17)18)16-7(6)9(13,14)15/h1,8H,2H2,(H,17,18)
• InChI Key： UAHSZQFHHMZDBT-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)N=C(CC(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid

Research Briefing on 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid (CAS: 1805447-64-6)

4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid (CAS: 1805447-64-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its multiple fluorine substitutions, exhibits enhanced metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted therapy.

Recent research has focused on the synthetic pathways and optimization strategies for 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of producing this compound. The study also highlighted the compound's stability under various physiological conditions, suggesting its suitability for further preclinical evaluation. Additionally, computational modeling studies have predicted strong binding affinities for specific enzyme targets, particularly those involved in inflammatory pathways.

In the context of biological activity, 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid has shown promising results as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent COX-2 inhibitory activity with minimal off-target effects, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles. The study further emphasized the compound's ability to modulate inflammatory cytokines in vitro, supporting its therapeutic potential in chronic inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid has also been investigated for its role in oncology. A recent preprint (2024) from a collaborative research group demonstrated that this compound could serve as a versatile scaffold for designing small-molecule inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's interactions with kinase binding sites, yielding derivatives with nanomolar potency against specific oncogenic targets. These findings underscore the compound's potential as a multifunctional agent in precision medicine.

Despite these advancements, challenges remain in the clinical translation of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid. Pharmacokinetic studies have indicated variable absorption rates in animal models, necessitating further formulation optimization. Moreover, the compound's high lipophilicity poses challenges for aqueous solubility, which may impact its bioavailability. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Industry reports suggest that several pharmaceutical companies have initiated preclinical programs to evaluate the compound's safety and efficacy in disease-relevant models.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-acetic acid (CAS: 1805447-64-6) represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications—from anti-inflammatory agents to kinase inhibitors—highlight its versatility as a pharmacophore. Future research should prioritize addressing its pharmacokinetic challenges and expanding its therapeutic scope through targeted derivatization. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.